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Compound of Interest

Compound Name: 1,2-Dodecanediol

Cat. No.: B074227

Essential Safety and Handling Guide for 1,2-
Dodecanediol

This document provides immediate, essential safety protocols and logistical information for the
handling and disposal of 1,2-Dodecanediol, tailored for researchers, scientists, and drug
development professionals. Following these procedural guidelines is critical for ensuring
laboratory safety.

Immediate Safety and Hazard Information

1,2-Dodecanediol is a solid chemical that is primarily classified as an irritant.[1] The most
significant, immediate hazard is its potential to cause serious eye irritation.[1] While some
safety data sheets (SDS) may not classify it as hazardous under OSHA's 2012 standard, it is
crucial to handle it with care, employing appropriate personal protective equipment to minimize
exposure.[2]

Chemical and Physical Properties

The following table summarizes key quantitative data for 1,2-Dodecanediol. Note that
properties like melting point can vary based on the purity and specific isomer.
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Property Value Source(s)
Molecular Formula C12H2602 [11[3]
Molecular Weight 202.33 g/mol [1]
Physical State Solid (can be crystalline) [21[31[4]
Appearance White / Colourless [21[31[41[5]
Melting Point 56-72 °C

Boiling Point 324 °C @ 760 mmHg [2][3]

Primary Hazards

Causes serious eye irritation

(H319) ]

Storage Class

11 - Combustible Solids

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to ensure personal safety when handling 1,2-Dodecanediol.

The following table outlines the recommended equipment for each level of protection.
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Protection Type

Recommended Equipment

Specifications & Best
Practices

Eye/Face Protection

Chemical safety goggles or
Eyeshields. A face shield is
recommended if there is a

splash hazard.

Must be tested and approved
under government standards
such as NIOSH (US) or EN
166 (EV).[6]

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile). Long-sleeved lab
coat. Chemical-resistant apron

for larger quantities.

Gloves must satisfy Regulation
(EVU) 2016/425 and standard
EN 374.[6] Inspect gloves
before use and use proper
removal technique to avoid

skin contact.[6]

Respiratory Protection

N95 (US) or equivalent dust

mask.

Required when handling the
powder outside of a ventilated
enclosure or when dust
formation is likely.[7][8] Not
typically required under normal
use conditions with adequate
ventilation.[2][3]

Operational Plan: Step-by-Step Handling Protocol

This protocol details the procedural steps for the safe handling of 1,2-Dodecanediol from

preparation to storage.

1. Preparation and Engineering Controls:

o Ensure a safety shower and eye wash station are readily accessible.[7]

e Work in a well-ventilated area.[2][3][4] For procedures likely to generate dust, use a local

exhaust ventilation system or a chemical fume hood.[7][8]

o Confirm all necessary PPE is available and in good condition.

2. Handling the Chemical:
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» Don the appropriate PPE as specified in the table above.
» Avoid all direct contact with skin, eyes, and clothing.[2][7][8]

» Avoid the formation of dust during handling.[2][3][6][8] If weighing the powder, do so carefully
to minimize dispersal.

» After handling, wash hands and face thoroughly.[6][7]

3. Storage:

o Keep the container tightly closed when not in use.[2][3][4][6]
e Store in a cool, dry, and well-ventilated place.[2][3][4][6]

o Store away from incompatible materials such as acid chlorides, acid anhydrides, reducing
agents, and strong oxidizing agents.[2][3][4]

Emergency and Disposal Plans

Accidental Release Measures:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Containment: Wearing full PPE, carefully sweep or shovel the spilled solid material.[2][3][6]
Avoid actions that create dust.[2][3][6]

Collection: Place the swept-up material into a suitable, closed, and labeled container for
disposal.[2][3][6]

Decontamination: Clean the spill area thoroughly.

First Aid Procedures:
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Exposure Route First Aid Action

Immediately rinse eyes and under the eyelids
Eye Contact with plenty of water for at least 15 minutes.[2][3]

Seek medical attention.[2][3]

Wash the affected area immediately with soap
) and plenty of water.[6][8] Remove contaminated
Skin Contact ) o )
clothing. If irritation occurs, seek medical

attention.[2][3]

Move the person to fresh air.[2][3] If breathing is
Inhalation difficult or symptoms occur, seek medical
attention.[2][3]

Do NOT induce vomiting.[2][3] Rinse mouth with

Ingestion water.[6] Seek immediate medical attention.[2]

[3]

Disposal Plan:

e Unused Product: Dispose of waste material in accordance with local, state, and federal
regulations. Do not dispose of it with household garbage.[9] The product should be disposed
of as unused chemical waste.[6]

o Contaminated Packaging: The container should be treated as hazardous waste and
disposed of in the same manner as the unused product.[6]

Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling of 1,2-
Dodecanediol.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC117610010&productDescription=1%2C12-DODECANEDIOL%2C+99%25+1KG&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB22885~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2016:34:22~~1%2012-Dodecanediol~~
https://www.fishersci.com/store/msds?partNumber=AC117610010&productDescription=1%2C12-DODECANEDIOL%2C+99%25+1KG&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB22885~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2016:34:22~~1%2012-Dodecanediol~~
https://www.chemicalbook.com/msds/1-12-dodecanediol.pdf
https://www.spectrumchemical.com/media/sds/D0561.pdf
https://www.fishersci.com/store/msds?partNumber=AC117610010&productDescription=1%2C12-DODECANEDIOL%2C+99%25+1KG&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB22885~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2016:34:22~~1%2012-Dodecanediol~~
https://www.fishersci.com/store/msds?partNumber=AC117610010&productDescription=1%2C12-DODECANEDIOL%2C+99%25+1KG&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB22885~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2016:34:22~~1%2012-Dodecanediol~~
https://www.fishersci.com/store/msds?partNumber=AC117610010&productDescription=1%2C12-DODECANEDIOL%2C+99%25+1KG&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB22885~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2016:34:22~~1%2012-Dodecanediol~~
https://www.fishersci.com/store/msds?partNumber=AC117610010&productDescription=1%2C12-DODECANEDIOL%2C+99%25+1KG&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB22885~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2016:34:22~~1%2012-Dodecanediol~~
https://www.chemicalbook.com/msds/1-12-dodecanediol.pdf
https://www.fishersci.com/store/msds?partNumber=AC117610010&productDescription=1%2C12-DODECANEDIOL%2C+99%25+1KG&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB22885~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2016:34:22~~1%2012-Dodecanediol~~
https://www.chempoint.com/products/download?grade=47155&doctype=sds
https://www.chemicalbook.com/msds/1-12-dodecanediol.pdf
https://www.chemicalbook.com/msds/1-12-dodecanediol.pdf
https://www.benchchem.com/product/b074227?utm_src=pdf-body
https://www.benchchem.com/product/b074227?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety Operating Guide

Check Availability & Pricing

BENGHE

1. Preparation
- Assess Risks
- Verify Engineering Controls
(Fume Hood, Eyewash)
- Inspect PPE

roceed if Safe

2. Don PPE
- Safety Goggles
- Nitrile Gloves
- Lab Coat
- N95 Mask (if needed)

3. Chemical Handling
- Work in Ventilated Area
- Avoid Dust Formation
- Minimize Contact

EMERGENCY:

4. Storage 5. Decontamination Spill Response

- Tightly Closed Container
- Cool, Dry, Ventilated Area

- Away from Incompatibles

- Clean Work Area
- Doff PPE Correctly
- Wash Hands Thoroughly

- Evacuate & Ventilate
- Wear Full PPE
- Sweep & Collect
- Decontaminate Area

6. Waste Disposal
- Collect in Labeled Container
- Follow Institutional Protocols

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 1,2-Dodecanediol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact
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